Cas no 126989-11-5 (Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en))
126989-11-5 structure
Product Name:Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en)
CAS No:126989-11-5
MF:C22H25NO10
MW:463.43460726738
CID:1220814
Update Time:2022-07-26
Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en) Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en)
- tetraethyl 2,2'-((5-nitro-1,3-phenylene)bis(methanylylidene))dimalonate
-
- Inchi: 1S/C22H25NO10/c1-5-30-19(24)17(20(25)31-6-2)12-14-9-15(11-16(10-14)23(28)29)13-18(21(26)32-7-3)22(27)33-8-4/h9-13H,5-8H2,1-4H3
- InChI Key: KRERGWWZUKLCGD-UHFFFAOYSA-N
- SMILES: C1(/C=C(\C(OCC)=O)/C(OCC)=O)=CC([N+]([O-])=O)=CC(/C=C(/C(OCC)=O)\C(OCC)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 15
Propanedioic Acid, 2,2'-[(5-nitro-1,3-phenylene)dimethylidyne]bis-, Tetraethyl Ester (en) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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